N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H17F2N3O2/c1-14-26-20-5-3-2-4-18(20)23(30)28(14)17-10-11-19(25)21(13-17)27-22(29)12-15-6-8-16(24)9-7-15/h2-11,13H,12H2,1H3,(H,27,29)
• InChI Key: IKIOXWWKYGGHCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC(=C(C=C3)F)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C23H17F2N3O2
• Molecular Weight: 405.4 g/mol

Description

N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H17F2N3O2 and its molecular weight is 405.405. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Oxazolidinones, a class of compounds related to the one , have been studied for their novel antibacterial activities. These compounds show promise in inhibiting bacterial protein synthesis through a unique mechanism, demonstrating effectiveness against a variety of clinically important human pathogens, including methicillin-resistant Staphylococcus aureus and Streptococcus pneumoniae. This indicates potential applications of similar compounds in developing new antibacterial drugs (Zurenko et al., 1996).

Neurokinin-1 Receptor Antagonists

Compounds with a structure similar to "N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-(4-fluorophenyl)acetamide" have been explored as neurokinin-1 (NK-1) receptor antagonists. These antagonists are of interest due to their potential therapeutic applications in treating conditions like depression and emesis. The development of orally active, water-soluble NK-1 receptor antagonists suitable for clinical administration highlights the significance of such compounds in pharmaceutical research (Harrison et al., 2001).

Anticancer Activity

Derivatives similar to the compound have been synthesized and evaluated for their anticancer activities, particularly as inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) and epidermal growth factor receptor (EGFR) tyrosine kinases. These receptors are critical in cancer development and progression, making them key targets in cancer therapy. The synthesis and evaluation of new quinazolinone-based derivatives as potent dual inhibitors for VEGFR-2 and EGFR tyrosine kinases demonstrate the potential application of such compounds in cancer treatment (Riadi et al., 2021).

Antimicrobial Evaluation

Novel fluorine-containing derivatives bearing quinazolinone and other pharmacophores have been synthesized and evaluated for their antimicrobial potency. The synthesis of such compounds and their evaluation against various bacterial and fungal strains indicate their potential use in developing new antimicrobial agents (Desai et al., 2013).